Cas no 1214325-75-3 (2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile)

• Product Name: 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile
• CAS No: 1214325-75-3
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4998362
• Update Time: 2025-06-08

2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile

• Inchi： 1S/C15H9F4N/c16-14-4-2-1-3-13(14)11-7-10(5-6-20)8-12(9-11)15(17,18)19/h1-4,7-9H,5H2
• InChI Key： KYIAMRWGZULJET-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=CC(C2C=CC=CC=2F)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile

Introduction to 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile (CAS No. 1214325-75-3)

2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1214325-75-3, belongs to a class of biphenyl derivatives that exhibit promising biological activities. The presence of both fluoro and trifluoromethyl substituents in its molecular structure contributes to its enhanced stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The biphenyl core of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. The fluoro group, in particular, is renowned for its ability to modulate metabolic pathways and improve pharmacokinetic profiles, while the trifluoromethyl group enhances lipophilicity and binding affinity. These features make the compound an attractive candidate for further development in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile are being explored for their potential applications in treating conditions such as cancer, inflammation, and neurological disorders. The acetonitrile moiety in the molecule also serves as a versatile handle for further functionalization, allowing chemists to tailor the compound’s properties for specific applications.

One of the most compelling aspects of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile is its role as a key intermediate in synthesizing biologically active molecules. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in creating small-molecule inhibitors that target enzymes involved in disease pathways. The structural features of this compound contribute to its ability to interact with biological targets in a highly specific manner, which is crucial for developing effective drugs.

The synthesis of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, reducing the environmental impact of the synthesis process. This aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

From a computational chemistry perspective, 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile has been studied to understand its molecular interactions and electronic properties. Molecular modeling techniques have revealed insights into how the presence of fluorine and trifluoromethyl groups influences its binding affinity to biological targets. These insights are invaluable for designing next-generation drugs with optimized properties. Additionally, computational studies have helped predict potential side effects and metabolic pathways, aiding in the development of safer medications.

The pharmaceutical industry has shown particular interest in 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile due to its versatility as a building block for drug candidates. Its structural motifs are found in several approved drugs that demonstrate efficacy across different therapeutic areas. As research continues, it is expected that more derivatives of this compound will be developed, offering new treatment options for patients worldwide. The compound’s unique combination of structural features makes it a cornerstone in modern medicinal chemistry.

In conclusion, 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile (CAS No. 1214325-75-3) represents a significant advancement in pharmaceutical research. Its molecular design offers numerous opportunities for developing innovative therapeutics with improved pharmacological profiles. As scientists continue to explore its potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.